hnNOS-IN-3

• Molecular Formula: C10H12ClF3N2S
• Molecular Weight: 284.73 g/mol
• InChI: InChI=1S/C10H11F3N2S.ClH/c1-2-16-9(14)15-8-5-3-7(4-6-8)10(11,12)13;/h3-6H,2H2,1H3,(H2,14,15);1H
• InChIKey: UVJQIYZYQQKIAC-UHFFFAOYSA-N

hnNOS-IN-3 (Compound 39): A Neuronal Nitric Oxide Synthase (nNOS) Inhibitor with Defined Isoform Selectivity

hnNOS‑IN‑3 (also catalogued as Compound 39) is a synthetic, small‑molecule inhibitor belonging to the substituted N‑phenylisothiourea chemotype [REFS‑1]. It acts as a competitive inhibitor of human neuronal nitric oxide synthase (nNOS) with respect to the substrate L‑arginine [REFS‑2]. The compound is primarily differentiated from earlier isothiourea‑based NOS inhibitors by its para‑trifluoromethyl substitution, which confers a quantifiable selectivity window over the inducible (iNOS) and endothelial (eNOS) isoforms. This selectivity profile makes hnNOS‑IN‑3 a tool for disentangling nNOS‑mediated signalling in complex biological systems where pan‑NOS inhibition would confound interpretation.

• [1] Shearer, B. G.; Lee, S.; Oplinger, J. A.; Frick, L. W.; Garvey, E. P.; Furfine, E. S. Substituted N‑Phenylisothioureas: Potent Inhibitors of Human Nitric Oxide Synthase with Neuronal Isoform Selectivity. J. Med. Chem. 1997, 40 (12), 1901‑1905. DOI: 10.1021/jm960785c. View Source

Why Generic Substitution of hnNOS‑IN‑3 with Other Isothiourea NOS Inhibitors Is Scientifically Inadvisable

The substituted N‑phenylisothiourea scaffold exhibits extreme sensitivity to aryl substitution; even conservative modifications (e.g., H → Cl → CF₃) can invert isoform selectivity or abolish nNOS potency entirely [REFS‑1]. Consequently, treating in‑class compounds such as S‑ethyl N‑phenylisothiourea (Compound 4) or its 4‑chloro analogue as functionally interchangeable with hnNOS‑IN‑3 risks introducing confounding pan‑NOS activity or losing the nNOS‑preferential inhibition that is the primary experimental rationale. The quantitative evidence below demonstrates that hnNOS‑IN‑3 occupies a distinct selectivity‑potency coordinate that is not replicated by its closest structural neighbours.

• [1] Shearer, B. G.; Lee, S.; Oplinger, J. A.; Frick, L. W.; Garvey, E. P.; Furfine, E. S. Substituted N‑Phenylisothioureas: Potent Inhibitors of Human Nitric Oxide Synthase with Neuronal Isoform Selectivity. J. Med. Chem. 1997, 40 (12), 1901‑1905. DOI: 10.1021/jm960785c. View Source

Quantitative Differentiation of hnNOS‑IN‑3: Head‑to‑Head Selectivity and Potency Data

nNOS vs. iNOS Selectivity: 115‑Fold Discrimination Achieved by the 4‑CF₃ Substituent

hnNOS‑IN‑3 (4‑CF₃) achieves a 115‑fold selectivity for nNOS over iNOS, a value that is unattainable with the unsubstituted parent compound (Compound 4, 4‑H) which shows only ~5‑fold selectivity [REFS‑1]. The selectivity arises because the 4‑CF₃ group dramatically weakens iNOS binding (Ki ≈ 37 µM) while preserving sub‑micromolar nNOS affinity (Ki = 0.32 µM). In the same assay panel, the 4‑Cl analogue (Compound 32) displays an iNOS/nNOS selectivity of ~6‑fold, confirming that the CF₃ moiety is a critical selectivity determinant [REFS‑1].

Evidence Dimension	Isoform selectivity (iNOS Ki / nNOS Ki)
Target Compound Data	nNOS Ki = 0.32 µM; iNOS Ki ≈ 37 µM; selectivity = 115‑fold
Comparator Or Baseline	Compound 4 (4‑H): nNOS Ki = 0.87 µM, iNOS Ki = 4.7 µM, selectivity ≈ 5.4‑fold; Compound 32 (4‑Cl): nNOS Ki = 0.40 µM, iNOS Ki = 2.4 µM, selectivity ≈ 6‑fold
Quantified Difference	Selectivity improved from ~5‑fold (4‑H) or ~6‑fold (4‑Cl) to 115‑fold (4‑CF₃); iNOS affinity weakened by >100‑fold relative to nNOS.
Conditions	Purified recombinant human NOS isoforms; L‑[¹⁴C]arginine‑to‑L‑[¹⁴C]citrulline conversion assay; pH 7.4; 25 °C (Shearer et al., 1997).

Why This Matters

Researchers requiring nNOS inhibition without confounding iNOS‑driven effects (e.g., in neuroinflammation models) should select hnNOS‑IN‑3 over the unsubstituted or 4‑Cl analogues because the 115‑fold window provides a >20‑fold larger safety margin against iNOS cross‑reactivity.

• [1] Shearer, B. G.; Lee, S.; Oplinger, J. A.; Frick, L. W.; Garvey, E. P.; Furfine, E. S. Substituted N‑Phenylisothioureas: Potent Inhibitors of Human Nitric Oxide Synthase with Neuronal Isoform Selectivity. J. Med. Chem. 1997, 40 (12), 1901‑1905. DOI: 10.1021/jm960785c. View Source

nNOS vs. eNOS Selectivity: 29‑Fold Discrimination with the 4‑CF₃ Analogue

hnNOS‑IN‑3 exhibits a 29‑fold preference for nNOS over eNOS, whereas the parent Compound 4 is essentially non‑selective between these two constitutive isoforms (eNOS Ki ≈ 19 µM, selectivity ~0.5‑fold favouring eNOS) [REFS‑1]. The 4‑CF₃ group raises eNOS Ki to ~9.4 µM, thereby converting a compound with a slight eNOS preference into a genuine nNOS‑selective inhibitor. The 4‑Cl analogue (Compound 32) shows an intermediate eNOS/nNOS selectivity of ~4.5‑fold, underscoring that the CF₃ substitution is uniquely effective at discriminating between nNOS and eNOS within the N‑phenylisothiourea series [REFS‑1].

Evidence Dimension	Isoform selectivity (eNOS Ki / nNOS Ki)
Target Compound Data	nNOS Ki = 0.32 µM; eNOS Ki ≈ 9.4 µM; selectivity = 29‑fold
Comparator Or Baseline	Compound 4 (4‑H): nNOS Ki = 0.87 µM, eNOS Ki ≈ 19 µM, selectivity = 0.5‑fold (nNOS/eNOS); Compound 32 (4‑Cl): nNOS Ki = 0.40 µM, eNOS Ki = 1.8 µM, selectivity = 4.5‑fold
Quantified Difference	hnNOS‑IN‑3 provides a >50‑fold improvement in nNOS/eNOS selectivity relative to Compound 4 and a >6‑fold improvement relative to the 4‑Cl analogue.
Conditions	Purified recombinant human NOS isoforms; L‑[¹⁴C]arginine‑to‑L‑[¹⁴C]citrulline conversion assay; pH 7.4; 25 °C (Shearer et al., 1997).

Why This Matters

Investigators studying nNOS function in cardiovascular or endothelial co‑culture models should choose hnNOS‑IN‑3 over earlier isothioureas to minimise eNOS‑mediated vasoactive interference, which can confound haemodynamic readouts.

• [1] Shearer, B. G.; Lee, S.; Oplinger, J. A.; Frick, L. W.; Garvey, E. P.; Furfine, E. S. Substituted N‑Phenylisothioureas: Potent Inhibitors of Human Nitric Oxide Synthase with Neuronal Isoform Selectivity. J. Med. Chem. 1997, 40 (12), 1901‑1905. DOI: 10.1021/jm960785c. View Source

Retention of Sub‑Micromolar nNOS Affinity Despite Para‑Substitution That Weakens iNOS and eNOS Binding

Among the para‑substituted N‑phenylisothioureas evaluated, hnNOS‑IN‑3 (4‑CF₃) is the only analogue that maintains sub‑micromolar nNOS affinity (Ki = 0.32 µM) while simultaneously driving iNOS Ki above 30 µM and eNOS Ki above 9 µM [REFS‑1]. Other electron‑withdrawing substituents such as 4‑NO₂ (Compound 45, nNOS Ki = 0.70 µM) also preserve nNOS potency but with substantially lower selectivity (iNOS/nNOS ≈ 3‑fold), whereas electron‑donating groups such as 4‑OCH₃ (Compound 22, nNOS Ki = 0.45 µM) sacrifice the selectivity gain entirely (iNOS/nNOS ≈ 1.2‑fold) [REFS‑1]. This positions hnNOS‑IN‑3 as the optimal balance point in the series for experiments that demand both target engagement and isoform discrimination.

Evidence Dimension	nNOS inhibitory potency (Ki) in the context of isoform selectivity
Target Compound Data	nNOS Ki = 0.32 µM; iNOS Ki ≈ 37 µM; eNOS Ki ≈ 9.4 µM
Comparator Or Baseline	Compound 45 (4‑NO₂): nNOS Ki = 0.70 µM, iNOS Ki = 2.0 µM, eNOS Ki = 1.4 µM; Compound 22 (4‑OCH₃): nNOS Ki = 0.45 µM, iNOS Ki = 0.56 µM, eNOS Ki = 0.29 µM
Quantified Difference	hnNOS‑IN‑3 is 2‑fold more potent on nNOS than the 4‑NO₂ analogue and achieves >10‑fold greater selectivity over iNOS and eNOS compared with both the 4‑NO₂ and 4‑OCH₃ analogues.
Conditions	Purified recombinant human NOS isoforms; L‑[¹⁴C]arginine‑to‑L‑[¹⁴C]citrulline conversion assay; pH 7.4; 25 °C (Shearer et al., 1997).

Why This Matters

Procurement of hnNOS‑IN‑3 rather than other para‑substituted analogues ensures that the investigator does not have to trade nNOS potency for isoform selectivity, a compromise that would undermine concentration‑response studies in mixed‑cell systems.

• [1] Shearer, B. G.; Lee, S.; Oplinger, J. A.; Frick, L. W.; Garvey, E. P.; Furfine, E. S. Substituted N‑Phenylisothioureas: Potent Inhibitors of Human Nitric Oxide Synthase with Neuronal Isoform Selectivity. J. Med. Chem. 1997, 40 (12), 1901‑1905. DOI: 10.1021/jm960785c. View Source

Competitive Binding with L‑Arginine: Mechanistic Definition Supporting Rational Experimental Design

Kinetic analysis confirms that hnNOS‑IN‑3 is a competitive inhibitor of nNOS with respect to L‑arginine, as demonstrated by Lineweaver‑Burk plots in the original characterisation [REFS‑1]. This mechanistic feature is shared with the parent Compound 4 but is not universal among nNOS inhibitors, some of which act via heme‑iron coordination or allosteric modulation. The competitive mechanism means that the apparent potency of hnNOS‑IN‑3 will shift predictably with intracellular L‑arginine concentration, a critical consideration for in‑vivo or cell‑based experimental design that is not applicable to non‑competitive chemotypes such as 7‑nitroindazole [REFS‑2].

Evidence Dimension	Mechanism of nNOS inhibition
Target Compound Data	Competitive with L‑arginine; Ki = 0.32 µM
Comparator Or Baseline	7‑Nitroindazole: non‑competitive with L‑arginine (IC₅₀ ≈ 0.7 µM for rat nNOS); Compound 4: competitive with L‑arginine, Ki = 0.87 µM
Quantified Difference	Mechanistic class difference: competitive (hnNOS‑IN‑3) vs. non‑competitive (7‑nitroindazole). Within competitive inhibitors, hnNOS‑IN‑3 shows ~2.7‑fold higher affinity than Compound 4.
Conditions	Purified human nNOS for hnNOS‑IN‑3 and Compound 4; rat cerebellar nNOS for 7‑nitroindazole. L‑arginine concentration varied in kinetic assays.

Why This Matters

Investigators designing experiments in L‑arginine‑rich environments (e.g., cell culture media containing 0.4‑1 mM L‑arginine) should favour hnNOS‑IN‑3 over non‑competitive inhibitors if they require predictable, substrate‑dependent IC₅₀ shifts, or should avoid it if they require substrate‑independent inhibition.

• [1] Shearer, B. G.; Lee, S.; Oplinger, J. A.; Frick, L. W.; Garvey, E. P.; Furfine, E. S. Substituted N‑Phenylisothioureas: Potent Inhibitors of Human Nitric Oxide Synthase with Neuronal Isoform Selectivity. J. Med. Chem. 1997, 40 (12), 1901‑1905. DOI: 10.1021/jm960785c. View Source
• [2] Moore, P. K.; Wallace, P.; Gaffen, Z.; Hart, S. L.; Babbedge, R. C. Characterization of the Novel Nitric Oxide Synthase Inhibitor 7‑Nitro Indazole and Related Indazoles: Antinociceptive and Cardiovascular Effects. Br. J. Pharmacol. 1993, 110 (1), 219‑224. DOI: 10.1111/j.1476-5381.1993.tb13791.x. View Source

High‑Value Application Scenarios for hnNOS‑IN‑3 Driven by Quantitative Selectivity Data

Neuroprotection Studies Requiring nNOS Inhibition Without iNOS‑Driven Inflammatory Confounding

In models of cerebral ischaemia or traumatic brain injury where both nNOS‑mediated excitotoxicity and iNOS‑mediated inflammatory damage coexist, hnNOS‑IN‑3 can be applied at concentrations up to ~3 µM to achieve >90 % nNOS occupancy while occupying <10 % of iNOS active sites, based on the 115‑fold selectivity ratio [REFS‑1]. This enables attribution of neuroprotective phenotypes specifically to nNOS blockade, a resolution that pan‑NOS inhibitors or less selective isothioureas cannot provide.

Pain Pathway Dissection Where eNOS‑Mediated Vascular Effects Must Be Excluded

In spinal or trigeminal pain models, hnNOS‑IN‑3 can be used at ≤1 µM to inhibit nNOS‑dependent nociceptive signalling while maintaining >95 % residual eNOS activity (based on the 29‑fold selectivity window) [REFS‑1]. This is critical for interpreting behavioural endpoints that are sensitive to blood‑flow changes, where eNOS inhibition by non‑selective compounds would introduce haemodynamic artefacts.

SAR Benchmarking of Novel nNOS Inhibitor Chemotypes

Because hnNOS‑IN‑3 is the most extensively characterised selective isothiourea with a full three‑isoform Ki panel generated under uniform assay conditions [REFS‑1], it serves as a cross‑study reference standard for benchmarking new chemotypes. Procurement of hnNOS‑IN‑3 alongside a novel candidate allows direct comparison of selectivity ratios (iNOS/nNOS and eNOS/nNOS) in the same laboratory, eliminating inter‑laboratory variability that complicates literature‑based comparisons.

In‑Vitro Target Engagement Assays Requiring Substrate‑Competitive Pharmacology

For cellular thermal shift assays (CETSA) or fluorescence polarisation displacement assays conducted in L‑arginine‑containing buffers, hnNOS‑IN‑3 provides a defined competitive binding mode that allows researchers to calculate target occupancy using the Cheng‑Prusoff equation [REFS‑1]. Non‑competitive inhibitors or allosteric modulators would require different occupancy models, making hnNOS‑IN‑3 the preferred tool when a predictable, equilibrium‑based binding model is essential for data interpretation.

• [1] Shearer, B. G.; Lee, S.; Oplinger, J. A.; Frick, L. W.; Garvey, E. P.; Furfine, E. S. Substituted N‑Phenylisothioureas: Potent Inhibitors of Human Nitric Oxide Synthase with Neuronal Isoform Selectivity. J. Med. Chem. 1997, 40 (12), 1901‑1905. DOI: 10.1021/jm960785c. View Source